Cas no 309915-26-2 (1H-Indole-5-carboxylic acid, 4-chloro-2-methyl-, methyl ester)

• Product Name: 1H-Indole-5-carboxylic acid, 4-chloro-2-methyl-, methyl ester
• CAS No: 309915-26-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1445178
• PubChem ID: 23526813
• Update Time: 2025-04-20

1H-Indole-5-carboxylic acid, 4-chloro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 4-chloro-2-methyl-, methyl ester
• Methyl 4-chloro-2-methyl-1H-indole-5-carboxylate
• DB-117907
• DQESGBDRTUKSBZ-UHFFFAOYSA-N
• SCHEMBL14337876
• 309915-26-2

• Inchi： 1S/C11H10ClNO2/c1-6-5-8-9(13-6)4-3-7(10(8)12)11(14)15-2/h3-5,13H,1-2H3
• InChI Key： DQESGBDRTUKSBZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC2=C1C=C(C)N2

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids